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Compound of Interest

Compound Name: 2-Hydroxy Probenecid-d6

Cat. No.: B15145077

Technical Support Center: 2-Hydroxy
Probenecid-d6 Analysis

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals working with
the analysis of 2-Hydroxy Probenecid-d6, a common internal standard for the quantitation of
2-Hydroxy Probenecid.

Troubleshooting Guide: Resolving Co-eluting Peaks

Co-eluting peaks can significantly impact the accuracy and precision of your quantitative
analysis. This guide provides a systematic approach to diagnosing and resolving peak co-
elution issues in the LC-MS/MS analysis of 2-Hydroxy Probenecid and its deuterated internal
standard (IS), 2-Hydroxy Probenecid-d6.

Problem: Poor peak shape, shouldering, or complete co-elution of 2-Hydroxy Probenecid and
2-Hydroxy Probenecid-d6 is observed.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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